1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride
• InChI: InChI=1S/C18H20N2O.2ClH/c1-21-15-8-6-14(7-9-15)10-20-13-18(11-19-12-18)16-4-2-3-5-17(16)20;;/h2-9,19H,10-13H2,1H3;2*1H
• InChI Key: XVBBAPPKNRYWTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC3(CNC3)C4=CC=CC=C42.Cl.Cl
• Molecular Formula: C18H22Cl2N2O
• Molecular Weight: 353.3 g/mol
• CAS No.: 2402830-03-7

Description

“1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3’-azetidine];dihydrochloride” is a chemical compound with the CAS Number: 2402830-03-7. Its IUPAC name is 1’-(4-methoxybenzyl)spiro[azetidine-3,3’-indoline] dihydrochloride. The compound has a molecular weight of 353.29.

Molecular Structure Analysis

The InChI code for the compound is 1S/C18H20N2O.2ClH/c1-21-15-8-6-14(7-9-15)10-20-13-18(11-19-12-18)16-4-2-3-5-17(16)20;;/h2-9,19H,10-13H2,1H3;2*1H. This indicates the molecular structure of the compound.

Scientific Research Applications

Potential Fungicide Application

• A study synthesized several compounds similar to 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine] and tested them against various fungal species, suggesting potential applications as fungicides (Kumar, Giri, & Nizamuddin, 1989).

Corrosion Inhibition

• Research on related spiropyrimidinethiones indicates their effectiveness as corrosion inhibitors for mild steel in acidic solutions, pointing towards industrial applications in corrosion protection (Yadav, Sinha, Kumar, & Sarkar, 2015).

Insecticidal Properties

• Compounds structurally similar to the chemical have been synthesized and evaluated for insecticidal activity, showing promising results against certain insects (Jain, Sharma, & Kumar, 2013).

Antibacterial and Antifungal Activities

• Novel derivatives of spiro[azetidine-indole] have been synthesized and tested for their antibacterial and antifungal properties, demonstrating significant activity against certain bacterial and fungal strains (Shah, Modi, Patel, Patel, Chauhan, & Patel, 2011).

Synthesis of Spiroconjugated Molecules

• The synthesis of spiroconjugated molecules, which include structures similar to the compound , has been explored, indicating potential applications in material science and organic chemistry (Chen, Liu, Lee, Huang, Inoyatov, Chen, Perl, & Hersh, 2013).

Development of Anticonvulsant Agents

• Some related spiro compounds have been synthesized with the aim of enhancing biological properties like anticonvulsant activities (Azizian, Sarrafi, Mehrdad, & Jadidi, 2001).

Potential in Asymmetric Synthesis

• The compound is structurally related to spiro[azetidine-indolines], which have been synthesized through a copper(I)-catalyzed asymmetric reaction, indicating its potential in asymmetric synthesis and the creation of bioactive compounds (Zhong, Huang, Xiong, Liang, Zhou, & Cai, 2022).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Indole derivatives, which include compounds like the one , have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. They are known to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. This makes them an active research field in organic chemistry and drug discovery.